Cas no 2680882-39-5 (2,6-difluoro-3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 2,6-difluoro-3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 2680882-39-5
• MF: C₁₂H₁₁F₂NO₄
• MW: 271.21685051918
• CID: 5637158
• PubChem ID: 165941331
• Update Time: 2025-09-23

2,6-difluoro-3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28283448
• 2,6-difluoro-3-methyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
• 2680882-39-5
• 2,6-difluoro-3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

• Inchi： 1S/C12H11F2NO4/c1-3-4-19-12(18)15-7-5-6(2)9(13)8(10(7)14)11(16)17/h3,5H,1,4H2,2H3,(H,15,18)(H,16,17)
• InChI Key： CWOSWWYFSSACKA-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C(=C(C=C1C)NC(=O)OCC=C)F

Computed Properties

• Exact Mass: 271.06561416g/mol
• Monoisotopic Mass: 271.06561416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2,6-difluoro-3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Comprehensive Overview of 2,6-Difluoro-3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680882-39-5)

2,6-Difluoro-3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680882-39-5) is a fluorinated benzoic acid derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique combination of difluoro and methyl substituents, along with a reactive prop-2-en-1-yloxy carbonylamino group, making it a versatile intermediate for synthetic chemistry. Its molecular structure is optimized for binding to specific biological targets, which has garnered attention in drug discovery and material science.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and bioavailability, key factors in modern drug design. Researchers are particularly focused on how 2,6-difluoro-3-methyl derivatives can improve the efficacy of kinase inhibitors and antimicrobial agents. Recent studies highlight its role in addressing antibiotic resistance, a pressing global health concern. Additionally, its carbonylamino functionality offers opportunities for covalent bonding in polymer chemistry, aligning with the demand for sustainable materials.

From an industrial perspective, CAS No. 2680882-39-5 is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its purity and stability are critical for scaling up production, a topic frequently searched in process chemistry forums. Environmental considerations also drive innovation in its synthesis, with green chemistry principles being applied to reduce waste and energy consumption.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its potential as a small-molecule modulator. Machine learning models predict its interactions with proteins involved in inflammation and cancer, making it a candidate for further preclinical validation. Such applications resonate with trending searches on “AI in medicinal chemistry” and “next-generation therapeutics.”

Regulatory and safety profiles of 2,6-difluoro-3-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid are under continuous evaluation. While it is not classified as hazardous, proper handling protocols are emphasized in laboratory safety guidelines. Its biodegradability and ecotoxicology data are areas of active research, reflecting the broader shift toward environmentally conscious chemical development.

In summary, CAS No. 2680882-39-5 represents a convergence of cutting-edge chemistry and real-world applications. Its structural features and adaptability position it as a valuable asset in tackling challenges like drug resistance and sustainable manufacturing, while aligning with digital trends in chemical research.